Cas no 1268273-90-0 (Hsp70-IN-1)

Hsp70-IN-1 is a selective small-molecule inhibitor targeting the heat shock protein 70 (Hsp70) family, a group of molecular chaperones involved in protein folding, stability, and stress response. This compound exhibits high specificity for Hsp70 isoforms, making it a valuable tool for studying chaperone-dependent pathways in cancer, neurodegenerative diseases, and other protein-misfolding disorders. Its well-characterized inhibitory activity allows for precise modulation of Hsp70 function in cellular and biochemical assays. Hsp70-IN-1 is particularly useful for investigating the role of Hsp70 in apoptosis, autophagy, and proteostasis, offering researchers a reliable means to probe chaperone-mediated mechanisms in disease models. The compound is supplied with documented purity and stability for experimental reproducibility.
Hsp70-IN-1 structure
Hsp70-IN-1 structure
Product Name:Hsp70-IN-1
CAS No:1268273-90-0
MF:C24H28N6O2S
MW:464.5831
MDL:MFCD28411412
CID:2760099
PubChem ID:66973893
Update Time:2025-06-26

Hsp70-IN-1 Chemical and Physical Properties

Names and Identifiers

    • HSP70-IN-1
    • BCP20640
    • N-[3-[[2-(4-Methylpiperazino)-4-(benzyloxy)pyrimidine-5-yl]thio]phenyl]-2-aminoacetamide
    • 2-amino-N-[3-[2-(4-methylpiperazin-1-yl)-4-phenylmethoxypyrimidin-5-yl]sulfanylphenyl]acetamide
    • HSP70-IN-1?
    • 2-amino-N-(3-{[4-(benzyloxy)-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]sulfanyl}phenyl)acetamide
    • CS-6368
    • HY-12622
    • MS-28560
    • AC-35801
    • CHEMBL3128304
    • SCHEMBL1276103
    • G14478
    • 1268273-90-0
    • AKOS032946706
    • Hsp70-IN-1
    • MDL: MFCD28411412
    • Inchi: 1S/C24H28N6O2S/c1-29-10-12-30(13-11-29)24-26-16-21(23(28-24)32-17-18-6-3-2-4-7-18)33-20-9-5-8-19(14-20)27-22(31)15-25/h2-9,14,16H,10-13,15,17,25H2,1H3,(H,27,31)
    • InChI Key: LBJCUDZMNPAWPX-UHFFFAOYSA-N
    • SMILES: S(C1=C([H])C([H])=C([H])C(=C1[H])N([H])C(C([H])([H])N([H])[H])=O)C1=C([H])N=C(N=C1OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N1C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

  • Exact Mass: 464.19944533g/mol
  • Monoisotopic Mass: 464.19944533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 600
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122
  • XLogP3: 2.6

Hsp70-IN-1 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Hsp70-IN-1 Pricemore >>

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Additional information on Hsp70-IN-1

Introduction to Hsp70-IN-1 (CAS No: 1268273-90-0) and Its Emerging Applications in Chemical Biology

Hsp70-IN-1, a compound with the chemical identifier CAS No: 1268273-90-0, has emerged as a significant molecule in the field of chemical biology and pharmaceutical research. This compound, known for its potent interaction with heat shock proteins (Hsp70), has garnered considerable attention due to its potential therapeutic applications. Hsp70, a family of molecular chaperones, plays a crucial role in various cellular processes, including protein folding, transport, and degradation. The ability of Hsp70-IN-1 to modulate these processes makes it a promising candidate for further investigation in both academic and industrial settings.

The mechanism of action of Hsp70-IN-1 is centered around its ability to selectively bind to Hsp70, thereby influencing its function. This interaction can lead to a cascade of biological effects, including the inhibition of protein aggregation, enhancement of cellular stress response, and modulation of immune pathways. Recent studies have highlighted the compound's potential in mitigating the effects of neurodegenerative diseases, where protein misfolding and aggregation are key pathological features. For instance, research has demonstrated that Hsp70-IN-1 can reduce the formation of amyloid-beta plaques in Alzheimer's disease models, suggesting its therapeutic potential in this context.

In addition to its role in neurodegenerative diseases, Hsp70-IN-1 has shown promise in cancer research. The compound's ability to disrupt the survival mechanisms of cancer cells by inhibiting Hsp70 has been a focal point of several studies. By targeting Hsp70, which is often overexpressed in cancer cells, Hsp70-IN-1 can induce apoptosis and reduce tumor growth. Preclinical trials have indicated that the compound exhibits significant anti-cancer properties without causing severe side effects, making it an attractive option for further development into a clinical drug.

The pharmacokinetic profile of Hsp70-IN-1 is another critical aspect that has been extensively studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic use. Preliminary data suggest that Hsp70-IN-1 has a moderate bioavailability and a half-life that allows for repeated dosing. This pharmacokinetic behavior makes it suitable for both acute and chronic treatment regimens. Furthermore, studies have explored various delivery systems to enhance the compound's bioavailability and target specificity, including nanoparticle formulations and prodrugs.

The development of novel drug candidates often involves rigorous testing to ensure safety and efficacy. In the case of Hsp70-IN-1, comprehensive toxicology studies have been conducted to assess its potential adverse effects. These studies have shown that at therapeutic doses, the compound exhibits low toxicity and minimal side effects. However, further research is needed to fully understand its long-term safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in advancing this research and bringing Hsp70-IN-1 closer to clinical application.

The synthesis and characterization of Hsp70-IN-1 have also been areas of active investigation. Chemists have developed efficient synthetic routes to produce the compound in large quantities while maintaining high purity standards. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structural integrity of Hsp70-IN-1. These efforts ensure that the compound meets the stringent requirements for use in preclinical and clinical studies.

The impact of Hsp70-IN-1 on various disease models has been a cornerstone of recent research endeavors. Studies have demonstrated its efficacy in reducing inflammation, improving cellular repair mechanisms, and enhancing overall tissue function. For example, research on chronic inflammatory diseases has shown that Hsp70-IN-1 can modulate inflammatory pathways by interacting with Hsp70-dependent signaling cascades. This modulation leads to reduced inflammation and alleviation of symptoms associated with these conditions.

The future directions for Hsp70-IN-1 research are multifaceted and promising. Ongoing studies aim to explore its potential in treating a broader range of diseases beyond neurodegenerative disorders and cancer. Additionally, researchers are investigating ways to enhance the compound's selectivity and potency through structural modifications. Collaborative projects involving interdisciplinary teams are essential for unraveling the full therapeutic potential of Hsp70-IN-1.

In conclusion, Hsp70-IN-1 (CAS No: 1268273-90-0) represents a significant advancement in chemical biology with its potent interaction with heat shock proteins (Hsp70). Its multifaceted applications in treating neurodegenerative diseases, cancer, and chronic inflammatory conditions highlight its therapeutic promise. As research continues to uncover new insights into its mechanism of action and pharmacokinetic properties, Hsp70-IN-1 is poised to become a valuable tool in pharmaceutical development.

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